molecular formula C29H52N2O5 B15491625 1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid CAS No. 6268-27-5

1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid

Cat. No.: B15491625
CAS No.: 6268-27-5
M. Wt: 508.7 g/mol
InChI Key: QTUVPSWEEPYTFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound combines 1-methylpiperazine, a six-membered heterocyclic amine with a methyl group at the 1-position, and a sterol-like structure derived from a cyclopenta[a]phenanthrene backbone. The sterol moiety, 4-(3,7,12-trihydroxy-10,13-dimethyl-…-yl)pentanoic acid, resembles bile acids (e.g., cholic acid derivatives) with hydroxyl groups at positions 3, 7, and 12, and methyl groups at 10 and 12. This hybrid structure likely enhances solubility and bioavailability while retaining sterol-mediated biological interactions .

Properties

CAS No.

6268-27-5

Molecular Formula

C29H52N2O5

Molecular Weight

508.7 g/mol

IUPAC Name

1-methylpiperazine;4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid

InChI

InChI=1S/C24H40O5.C5H12N2/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;1-7-4-2-6-3-5-7/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);6H,2-5H2,1H3

InChI Key

QTUVPSWEEPYTFM-UHFFFAOYSA-N

Canonical SMILES

CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C.CN1CCNCC1

Origin of Product

United States

Biological Activity

The compound 1-methylpiperazine; 4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid is a complex organic molecule with significant potential in various biological applications. This article presents a comprehensive review of its biological activity based on existing literature and research findings.

Chemical Structure and Properties

The compound consists of a piperazine moiety linked to a pentanoic acid derivative and a complex trihydroxy-cyclopenta[a]phenanthrene structure. This unique arrangement contributes to its diverse biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds containing piperazine derivatives. Research indicates that piperazine-based compounds can exhibit significant cytotoxic effects against various cancer cell lines. For instance:

  • Cytotoxicity Against Prostate Cancer Cells : Compounds similar in structure to the target compound have shown IC50 values as low as 5.1 µM against androgen receptor-negative prostate cancer cells (PC-3), indicating potent anticancer activity .

Antimicrobial Activity

Piperazine derivatives have also been noted for their antimicrobial properties. They exhibit activity against various bacterial strains and have been used in the development of new antibiotics:

  • Inhibition of Bacterial Growth : Studies demonstrate that certain piperazine compounds can inhibit bacterial growth effectively. For example, derivatives have shown MIC values against Streptococcus suis SC19 at concentrations around 100 µg/mL .

Anti-inflammatory Effects

The anti-inflammatory properties of piperazine derivatives are well-documented. These compounds can inhibit pro-inflammatory pathways and reduce cytokine production:

  • Inhibition of NF-κB Pathway : Certain derivatives have been shown to inhibit LPS-induced NF-κB activation with IC50 values ranging from 8.2 to 15.1 µM .

Study 1: Antiproliferative Activity

A study investigated the antiproliferative effects of piperazine derivatives on human tumor cell lines. The results indicated that these compounds significantly reduced cell viability and induced apoptosis in cancer cells .

CompoundCell LineIC50 (µM)Mechanism
Piperazine Derivative APC-35.1Induces apoptosis
Piperazine Derivative B22Rv113.0Cell cycle arrest

Study 2: Antimicrobial Efficacy

Research focused on the antimicrobial efficacy of piperazine derivatives revealed their potential as effective agents against resistant bacterial strains:

CompoundBacterial StrainMIC (µg/mL)
Piperazine Derivative CS. suis SC19100
Piperazine Derivative DE. coli50

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine-Containing Hybrids

Piperazine derivatives are widely used in medicinal chemistry to improve pharmacokinetics. Key comparisons include:

Compound Name Substituent/Modification Biological Activity Reference
Formononetin-dithiocarbamate 8d 1-Methylpiperazine Antiproliferative (IC₅₀: 1.97–53.95 µM)
DCA derivatives () 1-Methylpiperazine at C3 Cytotoxicity in human carcinoma cells
CX-5461 () 1-Methylpiperazine in region A RNA Pol I inhibition; improved oral exposure
Pyridyl benzamides () 1-Methylpiperazine via nucleophilic substitution Anti-Trypanosoma cruzi activity
  • Activity Trends: 1-Methylpiperazine enhances activity compared to morpholine or pyrrolidine. In formononetin hybrids, replacing pyrrolidine with 1-methylpiperazine (compound 8d) improved antiproliferative activity by >10-fold .
  • Synthetic Utility : 1-Methylpiperazine is introduced via nucleophilic substitution (e.g., with aryl chlorides) or amide coupling, achieving moderate to high yields (33–72%) .

Sterol and Bile Acid Derivatives

The sterol moiety in the target compound shares structural homology with bile acids and their synthetic derivatives:

Compound Name (CAS) Hydroxylation Pattern Key Modifications Biological Role Reference
4-(3,6-Dihydroxy-…-yl)pentanoic acid (106460-50-8) 3,6-Dihydroxy Unmodified bile acid analog Choleretic activity
Target compound 3,7,12-Trihydroxy Conjugated with 1-methylpiperazine Hypothesized enhanced target engagement

Key Research Findings

Structure-Activity Relationship (SAR)

  • Piperazine vs. Other Amines : Piperazine units generally outperform morpholine or pyrrolidine in cytotoxicity and enzyme inhibition. For example, in DCA derivatives, 1-methylpiperazine-substituted analogs showed superior cytotoxicity over morpholine derivatives .
  • Sterol Backbone Modifications : Hydroxylation patterns (3,7,12 vs. 3,6) influence target specificity. Bile acids with 3,7,12-trihydroxy groups are associated with nuclear receptor binding (e.g., FXR), while 3,6-dihydroxy analogs are linked to membrane disruption .

Pharmacokinetic Advantages

  • Oral Bioavailability : 1-Methylpiperazine in CX-5461 increased oral exposure in mice by 3-fold compared to analogs with other amines .
  • Selectivity : Hybrids with 1-methylpiperazine exhibit selectivity for targets like RNA Pol I (CX-5461) or T. cruzi proteases (pyridyl benzamides) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.